2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide

• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol
• IUPAC Name: 2-fluoro-N-[4-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H17FN2O2/c1-11(2)16(21)19-12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18/h3-11H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: AIGUXXUMYXPHLV-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F

Description

2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide, also known as FIBP, is a chemical compound that has gained significant interest in scientific research due to its potential applications in medicine and biochemistry.

Scientific Research Applications

2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide has been found to have potential applications in various scientific research areas, including cancer research, neurodegenerative diseases, and drug discovery. In cancer research, 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cancer cell proliferation. In neurodegenerative diseases, 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide has been found to have neuroprotective effects by reducing inflammation and oxidative stress. 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide has also been used in drug discovery as a lead compound for the development of new drugs.

Mechanism of Action

2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide works by inhibiting specific enzymes involved in various cellular processes. For example, 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide has been found to inhibit the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. By inhibiting PARP, 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide can induce DNA damage and cell death in cancer cells. 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide has also been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. By inhibiting COX-2, 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide can reduce inflammation and oxidative stress in neurodegenerative diseases.
Biochemical and Physiological Effects
2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide has been found to have various biochemical and physiological effects, including inhibition of cancer cell proliferation, reduction of inflammation and oxidative stress, and neuroprotection. 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide has also been found to have low toxicity in normal cells, making it a promising compound for therapeutic use.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition of specific cellular processes. Another advantage is its low toxicity in normal cells, which makes it a safer compound for therapeutic use. However, one limitation of using 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide in lab experiments is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide in scientific research. One direction is the development of 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide-based drugs for the treatment of cancer and neurodegenerative diseases. Another direction is the synthesis of 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide derivatives with improved solubility and bioavailability. Additionally, 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide could be used as a tool for studying specific cellular processes involved in cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide involves the reaction of 2-fluorobenzoyl chloride with N-(4-aminophenyl)isobutyramide in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 2-fluoro-N-[4-(isobutyrylamino)phenyl]benzamide.